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Compound of Interest

Compound Name: 3,4,5-Trichloropyridin-2-amine

Cat. No.: B1314572

Technical Guide: 3,4,5-Trichloropyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trichloropyridin-2-amine is a halogenated aminopyridine derivative. Compounds of this
class are of significant interest in medicinal chemistry and drug development due to their
prevalence in a wide array of biologically active molecules. The unique electronic properties
conferred by the pyridine ring, combined with the modulation of reactivity and lipophilicity by the
chlorine and amine substituents, make this scaffold a versatile building block for the synthesis
of novel therapeutic agents. This technical guide provides a summary of its molecular
properties, a representative synthesis protocol, and a visualization of its chemical structure.

Molecular Properties

The fundamental molecular characteristics of 3,4,5-Trichloropyridin-2-amine are summarized
in the table below. These data are essential for stoichiometric calculations in synthesis,
analytical characterization, and computational modeling.
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Property Value Source(s)
Molecular Formula CsHsCIsN:2 [1112]
Molecular Weight 197.45 g/mol [1][2]
Appearance White to off-white solid [1]

CAS Number 55933-91-0 [2]

Molecular Structure Visualization

The two-dimensional chemical structure of 3,4,5-Trichloropyridin-2-amine is depicted below.
This visualization clarifies the atomic connectivity and the relative positions of the substituents

on the pyridine ring.
Molecular structure of 3,4,5-Trichloropyridin-2-amine.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3,4,5-Trichloropyridin-2-
amine is not extensively documented in readily available literature, a representative synthesis
can be conceptualized based on established methods for the amination of polychlorinated
pyridines. The following protocol is a generalized procedure that would require optimization for

this specific substrate.
Representative Synthesis of 3,4,5-Trichloropyridin-2-amine from a Precursor

This protocol outlines a nucleophilic aromatic substitution (SNAr) reaction, a common method

for introducing amine functionalities to activated aromatic rings.

Workflow Diagram
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Generalized experimental workflow for synthesis.
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Materials:

¢ Pentachloropyridine or 2,3,4,5-tetrachloropyridine (precursor)

e Ammonia source (e.g., agueous ammonia, ammonia in an organic solvent)
o Aprotic polar solvent (e.g., DMSO, DMF)

» Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

e Brine solution

e Anhydrous sodium sulfate or magnesium sulfate

« Silica gel for column chromatography

e Eluent for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

o Reaction Setup: In a sealed reaction vessel equipped with a magnetic stirrer, dissolve the
chlorinated pyridine precursor in the chosen aprotic polar solvent.

o Addition of Aminating Agent: Add an excess of the ammonia source to the reaction mixture.

o Reaction Conditions: Heat the mixture to a temperature between 100-150 °C. The reaction
progress should be monitored by a suitable analytical technique such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

e Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture
into water and extract with an organic solvent.

o Extraction and Drying: Wash the combined organic layers with brine, dry over anhydrous
sulfate, and filter.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by
flash column chromatography on silica gel using an appropriate eluent system to isolate the
desired 3,4,5-Trichloropyridin-2-amine.
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o Characterization: Confirm the identity and purity of the final product using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and
Infrared (IR) spectroscopy.

Applications in Drug Development

Aminopyridines are a privileged scaffold in medicinal chemistry.[3] The presence of multiple
chlorine atoms on the pyridine ring of 3,4,5-Trichloropyridin-2-amine offers several strategic
advantages in drug design:

e Modulation of Physicochemical Properties: The chloro-substituents increase lipophilicity,
which can influence cell membrane permeability and interaction with hydrophobic pockets of
target proteins.[4]

o Metabolic Stability: The presence of chlorine atoms can block sites of oxidative metabolism,
potentially increasing the half-life of a drug candidate.

o Synthetic Handle: The remaining C-H bond and the amino group serve as points for further
functionalization to explore structure-activity relationships (SAR). The reactivity of the amino
group allows for the formation of amides, sulfonamides, and other derivatives, while the
pyridine nitrogen can be involved in hydrogen bonding with biological targets.[5]

This compound can be considered a valuable starting material for the synthesis of more
complex molecules with potential applications in various therapeutic areas, including but not
limited to oncology, infectious diseases, and neurodegenerative disorders. The specific
biological activities would be determined by the further modifications made to this core
structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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